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Eine vergleichende Analyse von „Frubiase“ und isotonischen Sportgetränken

Leitfaden für Fachleute aus Forschung, Wissenschaft und Arzneimittelentwicklung

Dieser Leitfaden bietet eine objektive, datengestützte vergleichende Analyse von Frubiase®,

einem Nahrungsergänzungsmittel, und herkömmlichen isotonischen Sportgetränken. Der

Schwerpunkt liegt auf der Zusammensetzung, den physiologischen Wirkmechanismen und den

leistungsbezogenen Aspekten, die für Forscher, Wissenschaftler und Fachleute in der

Arzneimittelentwicklung relevant sind.

Einleitung
Die Aufrechterhaltung von Flüssigkeits- und Elektrolythaushalt sowie die Energieversorgung

sind für die sportliche Leistungsfähigkeit von entscheidender Bedeutung. Isotonische

Sportgetränke sind traditionell die erste Wahl zur Rehydrierung und Energieversorgung bei

sportlicher Betätigung. Frubiase® SPORT und Frubiase® SPORT AUSDAUER positionieren

sich als Alternativen, die den Körper mit einer hochdosierten Kombination aus Vitaminen,

Mineralstoffen und Spurenelementen versorgen, wobei letzteres zusätzlich ein langsam

freisetzendes Kohlenhydrat enthält. Diese Analyse untersucht die wissenschaftlichen

Grundlagen beider Produktkategorien.
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Die folgende Tabelle fasst die quantitative Zusammensetzung von Frubiase® SPORT,

Frubiase® SPORT AUSDAUER und typischen isotonischen Sportgetränken zusammen.

Tabelle 1: Quantitative Analyse der Inhaltsstoffe

Inhaltsstoff
Frubiase® SPORT
(pro
Brausetablette)

Frubiase® SPORT
AUSDAUER (pro 40
g Portion)

Typisches
isotonisches
Sportgetränk (pro
500 ml)

Kohlenhydrate -
27,5 g (davon 27,4 g

Palatinose™)

20 - 40 g

(typischerweise

Glukose, Fruktose,

Saccharose,

Maltodextrin)

Natrium 0 mg 0 mg 200 - 500 mg

Kalium 500 mg 500 mg 60 - 150 mg

Calcium 500 mg 500 mg 0 - 50 mg

Magnesium 350 mg 350 mg 0 - 25 mg

Vitamin C 180 mg 180 mg Variabel, oft zugesetzt

Vitamin E 30 mg (α-TE) 30 mg (α-TE) Variabel, oft zugesetzt

B-Vitamine

Umfassender

Komplex (B1, B2, B6,

B12, Niacin,

Pantothensäure,

Folsäure, Biotin)

Umfassender

Komplex (B1, B2, B6,

B12, Niacin,

Pantothensäure,

Folsäure, Biotin)

Variabel, oft zugesetzt

Weitere

Mineralstoffe/Spurenel

emente

Eisen (5,0 mg), Zink

(5,0 mg), Jod (90 µg)

Eisen (5,0 mg), Zink

(5,0 mg), Jod (90 µg)

In der Regel nicht

enthalten

Anmerkung: Die Werte für isotonische Sportgetränke sind repräsentative Bereiche, die auf

gängigen Produkten wie Gatorade und Powerade basieren.
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Physiologische Wirkmechanismen
Frubiase®
Frubiase® SPORT konzentriert sich auf die Zufuhr von Mikronährstoffen, um den erhöhten

Bedarf bei sportlicher Aktivität zu decken. Die enthaltenen Vitamine und Mineralstoffe spielen

eine entscheidende Rolle im Energiestoffwechsel, der Muskelfunktion und der Verringerung

von Ermüdung.[1][2]

Frubiase® SPORT AUSDAUER enthält zusätzlich Palatinose™ (Isomaltulose), ein

Disaccharid aus Glukose und Fruktose.[3] Im Gegensatz zu schnell verfügbaren

Kohlenhydraten wird Palatinose™ aufgrund seiner starken α-1,6-glykosidischen Bindung

langsam im Dünndarm hydrolysiert.[4] Dies führt zu einem langsameren und länger

anhaltenden Anstieg des Blutzuckerspiegels, was eine stabilere Energieversorgung während

des Ausdauersports zur Folge haben kann.[3]

Palatinose (Isomaltulose) Dünndarm Langsame HydrolyseEnzymatische Spaltung
Glukose

Fruktose

Blutkreislauf

Absorption

Absorption
Stabile Energieversorgung

Click to download full resolution via product page

Metabolischer Weg von Palatinose™.

Isotonische Sportgetränke
Isotonische Sportgetränke sind so formuliert, dass ihre Osmolarität der des menschlichen

Blutes (ca. 280-300 mOsm/L) entspricht.[5] Dies ermöglicht eine schnelle Magenentleerung

und eine effiziente Absorption von Flüssigkeit und Kohlenhydraten im Dünndarm. Die

enthaltenen Kohlenhydrate (typischerweise eine Mischung aus Glukose, Fruktose und

Saccharose) dienen der schnellen Energiebereitstellung, während die Elektrolyte

(insbesondere Natrium) den durch Schweiß verursachten Verlust ausgleichen und die

Flüssigkeitsaufnahme fördern.
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Zelluläre Absorption isotonischer Lösungen.

Experimentelle Protokolle zur Wirksamkeitsprüfung
Zur Bewertung der Wirksamkeit von Sporternährungsprodukten werden standardisierte

experimentelle Protokolle angewendet.

4.1 Probanden

Trainierte männliche und weibliche Ausdauersportler (z. B. Radfahrer, Läufer).

Alter: 18-45 Jahre.

Ausschlusskriterien: Erkrankungen, die die Testergebnisse beeinflussen könnten; Einnahme

von leistungssteigernden Substanzen.

4.2 Studiendesign

Randomisierte, doppelblinde, placebokontrollierte Crossover-Studie.

Jeder Proband testet jedes Getränk (z. B. Frubiase® SPORT AUSDAUER, isotonisches

Getränk, Placebo) in zufälliger Reihenfolge mit einer Auswaschphase von mindestens einer

Woche zwischen den Tests.
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4.3 Testverfahren

Vortestphase: Standardisierte Ernährung und Flüssigkeitszufuhr 24 Stunden vor dem Test.

Basismessungen: Körpergewicht, Urin-Osmolalität (zur Bestimmung des

Hydratationsstatus), Blutproben (für Laktat, Glukose).

Getränkeaufnahme: Einnahme einer standardisierten Menge des Testgetränks (z. B. 300 ml)

30-60 Minuten vor der Belastung.

Belastungsprotokoll:

Submaximale Dauerbelastung: z. B. 90 Minuten Radfahren bei 60-70 % der maximalen

Sauerstoffaufnahme (VO2max). Währenddessen regelmäßige Einnahme des

Testgetränks.

Leistungstest: Unmittelbar im Anschluss, z. B. ein Zeitfahren über eine festgelegte Distanz

(z. B. 20 km) oder ein "Time-to-Exhaustion"-Test bei einer höheren Intensität (z. B. 85 %

VO2max).

Messungen während der Belastung:

Herzfrequenz (kontinuierlich).

Subjektives Belastungsempfinden (RPE-Skala) alle 10-15 Minuten.

Blutproben (Laktat, Glukose) in regelmäßigen Abständen.

Nachbelastungsphase:

Unmittelbar nach dem Leistungstest: Blutproben, Körpergewicht.

Erfassung von gastrointestinalen Beschwerden.

4.4 Primäre und sekundäre Endpunkte

Primärer Endpunkt: Leistung im Zeitfahren (Zeit oder erbrachte Arbeit).
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Sekundäre Endpunkte: Zeit bis zur Erschöpfung, Veränderungen im Blutzuckerspiegel und

Laktatkonzentration, Hydratationsstatus, Herzfrequenz, RPE, gastrointestinale

Verträglichkeit.

Zusammenfassung und Schlussfolgerung
Frubiase® und isotonische Sportgetränke verfolgen unterschiedliche Ansätze zur

Unterstützung der sportlichen Leistung.

Isotonische Sportgetränke sind primär auf die schnelle Zufuhr von Flüssigkeit, Elektrolyten

und schnell verfügbaren Kohlenhydraten ausgelegt. Sie eignen sich besonders für intensive

Belastungen, bei denen ein schneller Ausgleich von Schweißverlusten und eine rasche

Energiebereitstellung im Vordergrund stehen.

Frubiase® SPORT ist ein reines Mikronährstoffpräparat ohne Kohlenhydrate und zielt

darauf ab, den erhöhten Bedarf an Vitaminen und Mineralstoffen bei sportlicher Aktivität zu

decken. Es ist kein klassisches Sportgetränk zur Rehydrierung oder Energieversorgung

während der Belastung.

Frubiase® SPORT AUSDAUER kombiniert die Mikronährstoff-Matrix mit Palatinose™,

einem langsam freisetzenden Kohlenhydrat.[3] Dieser Ansatz zielt auf eine langanhaltende

und stabile Energieversorgung ab, was insbesondere bei langen Ausdauerbelastungen von

Vorteil sein kann, um Leistungseinbrüche durch schwankende Blutzuckerspiegel zu

vermeiden.[5] Die Auflösung in 500 ml Wasser ergibt eine isotonische Lösung, die eine

optimale Aufnahme gewährleistet.[3]

Fazit für die Zielgruppe:

Die Wahl zwischen Frubiase® und einem isotonischen Sportgetränk hängt von der

spezifischen Zielsetzung ab. Für die Entwicklung von Produkten zur schnellen Rehydrierung

und Energieversorgung unter hochintensiven Bedingungen bleibt die isotonische Formulierung

mit schnell verfügbaren Kohlenhydraten der Goldstandard. Für Produkte, die auf lange

Ausdauerbelastungen und eine stabile Energieversorgung abzielen, stellt die Verwendung von

langsam freisetzenden Kohlenhydraten wie Palatinose™, wie sie in Frubiase® SPORT

AUSDAUER enthalten ist, eine vielversprechende Strategie dar. Die zusätzliche Anreicherung

mit einem breiten Spektrum an Vitaminen und Mineralstoffen in Frubiase® adressiert den
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allgemeinen Mikronährstoffbedarf von Sportlern, was über die reine Leistungsunterstützung

während der Belastung hinausgeht. Zukünftige Forschung sollte direkte Vergleichsstudien

unter Anwendung der oben beschriebenen Protokolle durchführen, um die

Leistungsunterschiede quantitativ zu erfassen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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